Cas no 2768654-53-9 (4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde)

• Product Name: 4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde
• CAS No: 2768654-53-9
• MF: C₁₅H₈O₅
• MW: 273.251832962036
• CID: 6826955
• PubChem ID: 172406780
• Update Time: 2025-02-20

4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• CS-25174
• 2768654-53-9
• 4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde

• Inchi： 1S/C15H8O5/c16-6-7-4-9-13(11(18)5-7)15(20)12-8(14(9)19)2-1-3-10(12)17/h1-6,17,20H/i1D,2D,3D,4D,5D
• InChI Key： GDODRHIMRFWRDJ-RALIUCGRSA-N
• SMILES： OC1=C2C(C([2H])=C(C=O)C([2H])=C2C(C2C([2H])=C([2H])C([2H])=C(C=21)O)=O)=O

Computed Properties

• Exact Mass: 273.06855708Da
• Monoisotopic Mass: 273.06855708Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.7Ų